Cas no 588-47-6 (N-(2-methylpropyl)aniline)

• Product Name: N-(2-methylpropyl)aniline
• CAS No: 588-47-6
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD00048337
• CID: 1612746
• PubChem ID: 136373
• Update Time: 2025-10-31

N-(2-methylpropyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(2-methylpropyl)aniline
• Benzenamine, N-(2-methylpropyl)-
• N-ISOBUTYLANILINE
• N-PHENYLISOBUTYLAMINE
• 588-47-6
• DTXSID10207528
• AKOS000222554
• n-isobutyl-aniline
• SCHEMBL182877
• N-(2-methyl-1-propyl)-N-phenylamine
• CS-0274343
• EN300-32380
• aniline, N-isobutyl-

• MDL： MFCD00048337
• Inchi： 1S/C10H15N/c1-9(2)8-11-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3
• InChI Key： GGARKJIWYNVMBF-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)CC(C)C

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 93
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.9400
• Melting Point: 1.08°C (estimate)
• Boiling Point: 240.76°C (estimate)
• Refractive Index: 1.5328
• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-(2-methylpropyl)aniline

Introduction to N-(2-methylpropyl)aniline and Its Applications

N-(2-methylpropyl)aniline, a compound with the CAS number 588-47-6, is a significant chemical entity in the field of pharmaceuticals and industrial chemistry. This compound, characterized by its aromatic structure and substituents, has garnered considerable attention due to its versatile applications and potential in various chemical syntheses. The molecular formula of N-(2-methylpropyl)aniline can be represented as C₉H₁₃N, highlighting its composition and the presence of a nitrogen atom, which is crucial for its reactivity and utility in organic synthesis.

The primary focus of this article is to delve into the properties, synthesis methods, and emerging applications of N-(2-methylpropyl)aniline. By examining recent research findings and industrial uses, we aim to provide a comprehensive understanding of this compound's role in modern chemistry. The discussion will encompass its chemical behavior, potential in drug development, and contributions to material science, all while adhering to the highest standards of accuracy and professionalism.

One of the most intriguing aspects of N-(2-methylpropyl)aniline is its structural versatility. The presence of an aniline group (C₆H₅NH₂) combined with an isobutyl group (C₄H₉) makes it a valuable intermediate in the synthesis of more complex molecules. This structural combination allows for various chemical modifications, making it a preferred choice for researchers exploring new synthetic pathways. The reactivity of the nitrogen atom in N-(2-methylpropyl)aniline enables it to participate in hydrogen bonding, coordination chemistry, and various functional group transformations, which are essential for pharmaceutical applications.

In recent years, N-(2-methylpropyl)aniline has been extensively studied for its potential in pharmaceutical research. Its aromatic ring system provides a stable scaffold that can be modified to create bioactive molecules. For instance, researchers have explored its use in developing novel antimicrobial agents and central nervous system (CNS) drugs. The compound's ability to interact with biological targets makes it a promising candidate for further investigation. Additionally, its role as a precursor in the synthesis of more complex pharmaceuticals has been highlighted in several studies published in leading chemical journals.

The industrial significance of N-(2-methylpropyl)aniline extends beyond pharmaceuticals. It serves as a key intermediate in the production of dyes, pigments, and specialty chemicals. The compound's stability under various conditions and its compatibility with other reagents make it an ideal candidate for large-scale chemical processes. Moreover, its use in polymer chemistry has been explored, particularly in the development of high-performance materials that require specific thermal and mechanical properties.

Recent advancements in synthetic methodologies have further enhanced the utility of N-(2-methylpropyl)aniline. Techniques such as catalytic hydrogenation and cross-coupling reactions have enabled more efficient and selective transformations of this compound. These advancements not only improve the yield and purity of synthetic products but also open up new possibilities for drug discovery and material innovation. The integration of computational chemistry tools has also played a crucial role in predicting the behavior of N-(2-methylpropyl)aniline under different conditions, thereby facilitating more targeted experimental designs.

The environmental impact of using N-(2-methylpropyl)aniline has also been a point of interest for researchers. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce energy consumption. These sustainable practices are essential for ensuring that the production and application of this compound align with global environmental standards. Additionally, studies have focused on optimizing purification methods to reduce the presence of impurities, thereby enhancing safety profiles during handling and application.

In conclusion, N-(2-methylpropyl)aniline (CAS no 588-47-6) is a multifaceted compound with significant applications across pharmaceuticals, industrial chemistry, and material science. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing complex molecules. Recent research highlights its potential in drug development and industrial processes, underscoring its importance in modern chemistry. As scientific understanding continues to evolve, further exploration into the applications and properties of N-(2-methylpropyl)aniline will undoubtedly lead to new discoveries and innovations.